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Compound of Interest

Compound Name:
2-(Bromomethyl)-4-fluoro-1-

nitrobenzene

Cat. No.: B1278343 Get Quote

Essential Safety and Handling Guide for 2-
(Bromomethyl)-4-fluoro-1-nitrobenzene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Bromomethyl)-4-fluoro-1-nitrobenzene in a laboratory setting.

It is intended for researchers, scientists, and professionals in drug development.

Chemical Identity:

Property Value

IUPAC Name 2-(bromomethyl)-4-fluoro-1-nitrobenzene

Synonyms

Toluene, a-bromo-2-fluoro-5-nitro- (8CI); 2-

Fluoro-5-nitrobenzyl bromide; 3-Bromomethyl-4-

fluoronitrobenzene[1]

CAS Number 82420-35-7[2]

Molecular Formula C₇H₅BrFNO₂[2][3]

Molecular Weight 234.02 g/mol [2][4]

Hazard Identification and Classification
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This chemical is considered hazardous. The primary hazards are summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[5]

[6]

Skin Corrosion/Irritation 1A / 2

H314: Causes severe skin

burns and eye damage[7] /

H315: Causes skin irritation[5]

[6]

Serious Eye Damage/Eye

Irritation
1 / 2A

H319: Causes serious eye

irritation[5][6]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[5][6]

Signal Word: Danger or Warning[6][7]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling this

compound.
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Protection Type Recommended Equipment Specifications

Eye and Face Protection Safety goggles and face shield

Goggles must be tight-sealing.

A face shield should be worn

over goggles, especially when

handling larger quantities or

when there is a risk of

splashing.[8][9]

Skin Protection
Chemical-resistant gloves and

lab coat

Wear two pairs of chemical-

resistant gloves (inner and

outer).[10][11] A flame-

resistant lab coat is required.

[9] For significant exposure

risk, a chemical-resistant suit

may be necessary.[12]

Respiratory Protection NIOSH-approved respirator

Use a full-face or half-mask

air-purifying respirator.[10]

Work should be conducted in a

chemical fume hood.[8][13] For

emergencies or high

concentrations, a self-

contained breathing apparatus

(SCBA) is required.[10][14]

Footwear
Closed-toe, chemical-resistant

shoes

Steel-toed boots are

recommended for handling

large quantities or in areas

with heavy equipment.[10][11]

Operational and Handling Protocol
Handling:

Preparation: Read and understand the Safety Data Sheet (SDS) before starting any work.

Ensure that an eyewash station and safety shower are readily accessible.[8]
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Engineering Controls: All handling of 2-(Bromomethyl)-4-fluoro-1-nitrobenzene must be

performed in a well-ventilated area, preferably within a certified chemical fume hood.[8][14]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[5][8] Do not breathe

dust, fumes, or vapors.[5][8] Prevent the formation of dust and aerosols.[5][13] Do not eat,

drink, or smoke in the handling area.[5][6] Wash hands thoroughly after handling.[5][6][8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][6][14]

The storage area should be locked up and accessible only to authorized personnel.[5][8][14]

Protect from direct sunlight and moisture.[7][8] Keep away from incompatible materials such

as strong oxidizing agents and strong acids.[6][8]

Emergency and First Aid Procedures
Immediate response is crucial in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[5][8][14]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[5][8][14]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[5][6][8]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][8][14]
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Spill and Disposal Plan
Spill Response:

Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.

Containment: Wear appropriate PPE. Prevent the spill from entering drains or waterways.[5]

Clean-up: For solid spills, carefully sweep or shovel the material into a suitable, closed

container for disposal without creating dust.[5][8] For liquid spills, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container.[7]

Decontamination: Clean the spill area thoroughly.

Disposal:

Dispose of the chemical and any contaminated materials as hazardous waste.[6][8][14]

All disposal practices must comply with local, state, and federal regulations.

Do not mix with other waste. Leave the chemical in its original container if possible.[14]

Workflow and Safety Logic
The following diagram illustrates the procedural workflow for safely handling 2-
(Bromomethyl)-4-fluoro-1-nitrobenzene and the appropriate emergency responses.
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Safe Handling and Emergency Protocol for 2-(Bromomethyl)-4-fluoro-1-nitrobenzene

Start: Prepare to Handle Chemical

Wear Appropriate PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat
- Respirator

Handle in Chemical Fume Hood

Store in a Cool, Dry, Well-Ventilated Area

After Use Spill Occurs Exposure Occurs

Dispose as Hazardous Waste

When Necessary

End of Procedure

Spill Response:
1. Evacuate & Ventilate

2. Contain Spill
3. Clean Up with Inert Material

First Aid Response:
- Inhalation: Fresh Air

- Skin: Wash with Soap & Water
- Eyes: Rinse with Water

- Ingestion: Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Safe handling and emergency response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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